Cas no 4553-62-2 (2-Methylglutaronitrile)

• Product Name: 2-Methylglutaronitrile
• CAS No: 4553-62-2
• MF: C₆H₈N₂
• MW: 108.141120910645
• MDL: MFCD00001875
• CID: 329329
• PubChem ID: 24866765
• Update Time: 2025-04-19

2-Methylglutaronitrile Chemical and Physical Properties

Names and Identifiers

• Pentanedinitrile,2-methyl-
• 2-Methylglutaronitrile
• 2-methylpentanedinitrile
• 1,3-Dicyanobutane
• Methylglutaronitrile
• Methyl glutaronitrile
• Pentanedinitrile, 2-methyl-
• Diacrylonitrile
• 2,4-Dicyanobutane
• Glutaronitrile, 2-methyl-
• Pentanedinitrile, methyl-
• 1,5-Valerodinitrile, 2-methyl-
• Glutanonitrile, alpha-methyl-
• 2-Methyl-1,5-valerodinitrile
• alpha-Methylglutarsaeuredinitril [German]
• FPPLREPCQJZDAQ-UHFFFAOYSA-N
• DSSTox_CID_5612
• DSSTox_RID_77855
• DSSTox_GSID_25612
• 28906-
• 2-Methylglutaronitrile, 99%
• CAS-4553-62-2
• 2-Methyl glutarodinitrile
• Q25385993
• MLS002415741
• FT-0613047
• HSDB 6502
• UNII-EJX3MSL725
• HMS3039E08
• M0331
• EINECS 224-923-5
• 2-METHYLPENTANEDINITRILE [HSDB]
• SMR001370907
• Glutaronitrile, methyl-
• Tox21_201788
• BRN 1741955
• CCRIS 4673
• CHEMBL1414319
• NCGC00257011-01
• LS-13131
• CS-0135421
• 28906-50-5
• Methylpentanedinitrile
• SCHEMBL59271
• 4-02-00-01990 (Beilstein Handbook Reference)
• alpha-Methylglutarsaeuredinitril
• Tox21_303174
• AKOS015912527
• NCGC00259337-01
• DTXSID4025612
• NS00007212
• A872363
• .alpha.-Methylglutarodinitrile
• DTXCID805612
• MFCD00001875
• NCGC00091229-01
• UNII-26WY9442J4
• 2-methyglutaronitrile
• E78105
• 4553-62-2
• 26WY9442J4
• EC 224-923-5
• 2-Methyl pentanedinitrile
• EJX3MSL725
• MGN
• AMY40818
• GLUTANONITRILE, .ALPHA.-METHYL-
• NCGC00091229-02
• .alpha.-Methylglutaronitrile
• CHEBI:229318
• 2-methyl-Pentanedinitrile

• MDL： MFCD00001875
• Inchi： 1S/C6H8N2/c1-6(5-8)3-2-4-7/h6H,2-3H2,1H3
• InChI Key： FPPLREPCQJZDAQ-UHFFFAOYSA-N
• SMILES： N#CC(C)CCC#N
• BRN： 1741955

Computed Properties

• Exact Mass: 108.06900
• Monoisotopic Mass: 108.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 47.6

Experimental Properties

• Color/Form: Uncertain
• Density: 0.95 g/mL at 25 °C(lit.)
• Melting Point: −45 °C (lit.)
• Boiling Point: 269-271 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.434(lit.)
• Solubility: water: soluble
• PSA: 47.58000
• LogP: 1.44986
• Solubility: Uncertain

2-Methylglutaronitrile Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301 + H311-H330
• Warning Statement： P260-P280-P284-P301+P310-P310
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 21-23/25
• Safety Instruction： S36/37
• RTECS：YV8140000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Explosive Limit：0.3-3.25%(V)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides